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Compound of Interest

Compound Name: 2,5-Dimethoxyfuran

Cat. No.: B1607374

2,5-Dimethoxytetrahydrofuran: A Technical
Guide to Hazards and Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and
recommended safety precautions for 2,5-Dimethoxytetrahydrofuran (CAS No. 696-59-3). The
information is intended for professionals in research, development, and manufacturing who
handle this chemical. Adherence to these guidelines is crucial for maintaining a safe laboratory
and work environment.

Hazard Identification and Classification

2,5-Dimethoxytetrahydrofuran is classified as a hazardous substance. It is a flammable liquid
and vapor that can cause serious health effects. The primary hazards include acute toxicity if
inhaled, and irritation to the skin, eyes, and respiratory system.[1][2]

GHS Classification:
o Flammable liquids - Category 3[3][4]
e Acute toxicity, Inhalation - Category 3[3][4]

» Serious Eye Damage/Eye Irritation - Category 2[4]
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 Skin Irritation - Category 2[3]

Signal Word: Danger[4]

Hazard Statements:

H226: Flammable liquid and vapor.[2][3]

e H331: Toxic if inhaled.[3][5]

e H319: Causes serious eye irritation.[2]

o H315: Causes skin irritation.[3][6]

o H335: May cause respiratory irritation.[2][6]
e H302: Harmful if swallowed.[2]

Toxicological Data

Quantitative toxicological data for 2,5-Dimethoxytetrahydrofuran is limited. The available acute
toxicity data are summarized in the table below.

Toxicological Data Species Value Reference
LD50 (Oral) Rat 2040 mg/kg [1]
LC50 (Inhalation) Not Specified >6.2 mg/L/4h

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,5-Dimethoxytetrahydrofuran is
provided in the table below.
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Property Value Reference
Appearance Colorless liquid [7]
Molecular Formula C6H1203 [6]
Molecular Weight 132.16 g/mol [6]

Boiling Point 145-148 °C

Melting Point -45 °C

Flash Point 35°C

Specific Gravity 1.02 [1]

Vapor Pressure 5 hPa (at 20 °C)

Water Solubility Does not mix with water [1]

Autoignition Temperature

>205 °C

Explosive Limits

2.0-12.3 % (viv)

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,5-
Dimethoxytetrahydrofuran are not publicly available. However, the cited LD50 and LC50 values
are typically determined using standardized methodologies, such as those outlined by the
Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (similar to OECD Guideline 423):
e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

o Dosage: A single dose of 2,5-Dimethoxytetrahydrofuran is administered by gavage. The
starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.
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o Endpoint: The LD50 is the statistically estimated dose that is expected to be lethal to 50% of
the tested animals.

General Protocol for Acute Inhalation Toxicity (similar to OECD Guideline 403):

Animal Selection: Young adult rats of both sexes are typically used.

o Exposure: Animals are exposed to a specific concentration of 2,5-Dimethoxytetrahydrofuran
vapor in a whole-body or nose-only inhalation chamber for a fixed duration (typically 4
hours).

» Observation: Animals are monitored for signs of toxicity during and after exposure for a
period of up to 14 days.

e Endpoint: The LC50 is the concentration of the chemical in the air that is estimated to be
lethal to 50% of the test animals.

Hazard Control and Safety Precautions

A multi-tiered approach should be taken to minimize exposure to 2,5-
Dimethoxytetrahydrofuran. This involves engineering controls, administrative controls, and
personal protective equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [potential hazards and safety precautions for 2,5-
Dimethoxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-
for-2-5-dimethoxytetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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